Cas no 1185841-47-7 ((2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 1185841-47-7
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5613539
• PubChem ID: 57854164
• Update Time: 2025-10-23

(2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33050600
• (2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 1185841-47-7
• SCHEMBL2352198
• (αS)-α-[[(2-Propen-1-yloxy)carbonyl]amino]-2-naphthalenepropanoic acid

• Inchi： 1S/C17H17NO4/c1-2-9-22-17(21)18-15(16(19)20)11-12-7-8-13-5-3-4-6-14(13)10-12/h2-8,10,15H,1,9,11H2,(H,18,21)(H,19,20)/t15-/m0/s1
• InChI Key： RAJSRTGFNYVYGF-HNNXBMFYSA-N
• SMILES： OC([C@H](CC1C=CC2C=CC=CC=2C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.4±50.0 °C(Predicted)
• pka: 3.84±0.30(Predicted)

Additional information on (2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Compound CAS No 1185841-47-7: (2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid

The compound with CAS No 1185841-47-7, known as (2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, with the (2S) configuration playing a pivotal role in its biological activity and pharmacokinetic properties. The molecule incorporates a naphthalene ring system, which is a common feature in many bioactive compounds due to its aromatic stability and potential for interactions with biological targets.

Recent studies have highlighted the importance of naphthalene derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the naphthalen-2-yl group in this compound suggests potential applications in targeting specific oncogenic pathways. Additionally, the propargyl oxycarbonyl amino group attached to the propanoic acid backbone introduces a level of functional diversity, enabling this compound to participate in various chemical reactions and biological processes. This functional group is particularly interesting due to its ability to form hydrogen bonds, which are critical for molecular recognition and binding affinity.

One of the most intriguing aspects of (2S)-3-(naphthalen-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is its stereochemical configuration. The (2S) configuration at the chiral center is essential for determining the molecule's spatial arrangement, which directly influences its interaction with biological targets. Recent research has demonstrated that stereochemistry plays a crucial role in the efficacy and selectivity of drugs, making this compound a promising candidate for further investigation in medicinal chemistry.

Moreover, the propargyl oxycarbonyl group introduces a level of versatility to the molecule, allowing for potential modifications that could enhance its bioavailability or target specificity. This group has been shown to participate in click chemistry reactions, enabling the creation of larger, more complex molecules with diverse functionalities. Such modifications could potentially lead to the development of novel therapeutic agents with improved pharmacokinetic profiles.

In terms of synthesis, (2S)-3-(naphthalen-2-yl)-2-{[(propargyloxy)carbonyl]amino}propanoic acid can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of naphthalene derivatives with amino acids or their derivatives, followed by functionalization to introduce the propargyl oxycarbonyl group. The stereochemistry at the chiral center is controlled during the synthesis process, ensuring that the desired (2S) configuration is achieved.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Molecular docking studies have revealed that (2S)-3-(naphthalen-2-yl)-... exhibits strong binding affinity towards several protein targets associated with diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug development.

In conclusion, (2S)-3-(naphthalen-2-yl)-... represents a compelling example of how structural complexity and stereochemistry can be harnessed to create bioactive molecules with therapeutic potential. Its unique combination of functional groups and chiral centers positions it as a valuable tool in both academic research and industrial drug discovery efforts.